N-benzyl-2-(5-chloro-6-methyl-1-benzofuran-3-yl)acetamide

• IUPAC Name: N-benzyl-2-(5-chloro-6-methyl-1-benzofuran-3-yl)acetamide
• InChI: InChI=1S/C18H16ClNO2/c1-12-7-17-15(9-16(12)19)14(11-22-17)8-18(21)20-10-13-5-3-2-4-6-13/h2-7,9,11H,8,10H2,1H3,(H,20,21)
• InChI Key: ZVHWZYLMEFNWPG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)C(=CO2)CC(=O)NCC3=CC=CC=C3
• Molecular Formula: C18H16ClNO2
• Molecular Weight: 313.8 g/mol

Description

N-benzyl-2-(5-chloro-6-methyl-1-benzofuran-3-yl)acetamide is a chemical compound that has gained attention due to its potential use in scientific research. This compound has been synthesized and studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of N-benzyl-2-(5-chloro-6-methyl-1-benzofuran-3-yl)acetamide is not fully understood. However, it has been shown to bind to the benzodiazepine site on the GABA-A receptor, which is responsible for the anxiolytic and sedative effects of benzodiazepines. It has also been shown to modulate the activity of the dopamine and serotonin systems, which are involved in the regulation of mood and behavior.
Biochemical and Physiological Effects:
N-benzyl-2-(5-chloro-6-methyl-1-benzofuran-3-yl)acetamide has been shown to have several biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which is responsible for its anxiolytic and sedative effects. It has also been shown to increase the levels of dopamine and serotonin in the brain, which are involved in the regulation of mood and behavior. Additionally, it has been shown to have anti-inflammatory and antioxidant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-benzyl-2-(5-chloro-6-methyl-1-benzofuran-3-yl)acetamide in lab experiments is its well-established synthesis method. This allows for the easy and consistent production of the compound for use in experiments. Additionally, its potential use in the treatment of anxiety, depression, and drug addiction makes it an attractive compound for further study. However, one limitation is that the mechanism of action of this compound is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of N-benzyl-2-(5-chloro-6-methyl-1-benzofuran-3-yl)acetamide. One potential direction is to further investigate its mechanism of action and how it modulates the activity of the GABA, dopamine, and serotonin systems. Another direction is to study its potential use in the treatment of anxiety, depression, and drug addiction in humans. Additionally, it may be worthwhile to investigate the potential use of this compound in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease.

Scientific Research Applications

N-benzyl-2-(5-chloro-6-methyl-1-benzofuran-3-yl)acetamide has been studied for its potential use in various scientific research applications. One of the main areas of interest is in the field of neuroscience. This compound has been shown to have anxiolytic and antidepressant-like effects in animal models, suggesting its potential use in the treatment of anxiety and depression. It has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.